molecular formula C13H9F3N2O4S B8775797 4-nitro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

4-nitro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

Cat. No.: B8775797
M. Wt: 346.28 g/mol
InChI Key: RTVHCUSSDGMZKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-nitro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C13H9F3N2O4S and its molecular weight is 346.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9F3N2O4S

Molecular Weight

346.28 g/mol

IUPAC Name

4-nitro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

InChI

InChI=1S/C13H9F3N2O4S/c14-13(15,16)11-3-1-2-4-12(11)17-23(21,22)10-7-5-9(6-8-10)18(19)20/h1-8,17H

InChI Key

RTVHCUSSDGMZKG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(F)(F)F)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-(trifluoromethyl)aniline (1.51 g, 9.37 mmol) and pyridine (1.08 mL, 13.38 mmol) in DCM (30 mL) was treated with 4-nitrobenzenesulfonyl chloride (1.48 g, 6.69 mmol) and stirred at room temperature for 18 hours. The mixture was diluted with DCM, washed with 1 M aqueous HCl, saturated aqueous NaHCO3, water and brine, dried over Na2SO4 and concentrated under vacuum. Trituration with pentane gave 4-nitro-N-(2-trifluoromethyl-phenyl)-benzenesulfonamide (1.91 g, 82%). 1H NMR (300 MHz, CDCl3) δ 8.31-8.23 (m, 2H), 7.95-7.85 (m, 3H), 7.64-7.50 (m, 2H), 7.31 (t, J=7.7 Hz, 1H), 6.89 (br s, 1H). LCMS (m/z, Method A) ES+ 347.1 [M+1]+.
Quantity
1.51 g
Type
reactant
Reaction Step One
Quantity
1.08 mL
Type
reactant
Reaction Step One
Quantity
1.48 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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